N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide
Overview
Description
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide, also known as AM404, is a synthetic compound that has shown potential in scientific research applications. It was first synthesized in 1993 and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.
Mechanism of Action
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide has been shown to inhibit the reuptake of anandamide by blocking the fatty acid amide hydrolase (FAAH) enzyme. This leads to increased levels of anandamide in the body, which can activate cannabinoid receptors and produce analgesic effects.
Biochemical and Physiological Effects:
In addition to its potential use in pain management, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide has also been studied for its effects on inflammation, oxidative stress, and neuroprotection. It has been shown to reduce inflammation in animal models of arthritis and to protect against oxidative stress-induced cell death in neuronal cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide in lab experiments is its specificity for FAAH inhibition, which allows for targeted manipulation of the endocannabinoid system. However, limitations include its low solubility in water and potential toxicity at high doses.
Future Directions
Future research directions for N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide include further investigation of its potential use in pain management, as well as its effects on other physiological processes. Additionally, the development of more potent and selective FAAH inhibitors may lead to improved therapeutic outcomes.
Synthesis Methods
The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide involves multiple steps, including the condensation of 3-acetyl-2-methyl-1-benzofuran-5-carboxylic acid with cyclohexyl isocyanate to form the corresponding urea. This is followed by the reaction of the urea with 2,4,5-trimethylbenzenesulfonyl chloride to give the final product.
Scientific Research Applications
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide has been studied for its potential use in pain management, as it has been shown to inhibit the reuptake of anandamide, an endogenous cannabinoid. Anandamide is known to play a role in pain perception, and the inhibition of its reuptake by N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-2,4,5-trimethylbenzenesulfonamide may lead to reduced pain sensation.
properties
Molecular Formula |
C27H31NO5S |
|---|---|
Molecular Weight |
481.6 g/mol |
IUPAC Name |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylphenyl)sulfonylcyclohexanecarboxamide |
InChI |
InChI=1S/C27H31NO5S/c1-16-13-18(3)25(14-17(16)2)34(31,32)28(27(30)21-9-7-6-8-10-21)22-11-12-24-23(15-22)26(19(4)29)20(5)33-24/h11-15,21H,6-10H2,1-5H3 |
InChI Key |
VPEVJCGYAZCQBZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4CCCCC4)C |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4CCCCC4)C |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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